Cas no 56517-15-8 (Benzo[c]phenanthridine,2,3,8-trimethoxy-)

Benzo[c]phenanthridine,2,3,8-trimethoxy- structure
56517-15-8 structure
Product Name:Benzo[c]phenanthridine,2,3,8-trimethoxy-
CAS No:56517-15-8
MF:C20H17NO3
MW:319.353885412216
CID:379648
PubChem ID:387178
Update Time:2025-04-19

Benzo[c]phenanthridine,2,3,8-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]phenanthridine,2,3,8-trimethoxy-
    • 2,3,8-Trimethoxybenzo[c]phenanthridine
    • 2,3,8-Trimethoxybenzo(c)phenanthridine
    • 56517-15-8
    • NSC-680714
    • NSC 680714
    • UNII-2VRF8FLT6A
    • NCI60_028766
    • CHEMBL1983909
    • 2,8-Trimethoxybenzo[c]phenanthridine
    • DTXSID90205067
    • BENZO(C)PHENANTHRIDINE, 2,3,8-TRIMETHOXY-
    • 2VRF8FLT6A
    • NSC680714
    • Inchi: 1S/C20H17NO3/c1-22-14-5-7-15-13(8-14)11-21-20-16(15)6-4-12-9-18(23-2)19(24-3)10-17(12)20/h4-11H,1-3H3
    • InChI Key: ODTIETJGJCIYGE-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2C=CC3=C4C=CC(=CC4=CN=C3C=2C=1)OC)OC

Computed Properties

  • Exact Mass: 319.12091
  • Monoisotopic Mass: 319.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.58
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